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Compound of Interest

Compound Name: 1-Fluoro-3-nitrobenzene

Cat. No.: B1663965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of 1-fluoro-3-nitrobenzene (CAS No. 402-67-5). The information is intended to

ensure the safety of laboratory personnel and compliance with environmental regulations.

Hazard Identification and Safety Precautions
1-Fluoro-3-nitrobenzene is a toxic and hazardous chemical that requires careful handling. It is

classified as acutely toxic if swallowed, in contact with skin, or if inhaled, and may cause

damage to organs through prolonged or repeated exposure.[1][2] The primary toxic effect of

nitroaromatic compounds is the induction of methemoglobinemia, which reduces the oxygen-

carrying capacity of the blood.[3][4]

1.1 Personal Protective Equipment (PPE)

When handling 1-fluoro-3-nitrobenzene, the following personal protective equipment is

mandatory:

Eye Protection: Chemical safety goggles and a face shield.[3]

Hand Protection: Chemically resistant gloves (e.g., nitrile).[3]

Skin and Body Protection: A flame-resistant lab coat and additional protective clothing as

necessary to prevent skin contact.
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Respiratory Protection: A certified respirator should be used when handling the compound

outside of a fume hood or when dealing with spills.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-fluoro-3-nitrobenzene is provided

in the table below.

Property Value Reference

Molecular Formula C₆H₄FNO₂ [2][5]

Molecular Weight 141.10 g/mol [2][5]

Appearance Colorless to yellow liquid [6]

Melting Point 1.7 °C [7]

Boiling Point 205 °C [7]

Density 1.325 g/mL at 25 °C [7]

Flash Point 76 °C (168.8 °F) [7]

Solubility
Insoluble in water. Soluble in

alcohol, ether, and DMSO.
[6]

Experimental Protocols
1-Fluoro-3-nitrobenzene is a common reagent in organic synthesis, particularly in nucleophilic

aromatic substitution reactions to form substituted anilines.[8][9]

3.1 Protocol: Synthesis of a Substituted Aniline via Nucleophilic Aromatic Substitution

This protocol describes a general procedure for the reaction of 1-fluoro-3-nitrobenzene with

an amine.

Materials:

1-Fluoro-3-nitrobenzene
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Amine (e.g., morpholine)

Solvent (e.g., Ethanol)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle

Nitrogen or argon gas supply (for inert atmosphere)

Procedure:

In a round-bottom flask, dissolve 1-fluoro-3-nitrobenzene (1 equivalent) in the chosen

solvent under an inert atmosphere.

Add the amine (1.1 equivalents) to the reaction mixture.

Heat the mixture to reflux and maintain for the required reaction time (monitor by TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography.

3.2 Experimental Workflow Diagram
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Reaction Setup

Reaction

Workup and Purification

Dissolve 1-fluoro-3-nitrobenzene
in solvent

Add amine to the mixture

Heat to reflux and monitor

Cool to room temperature

Remove solvent

Purify product
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Caption: Workflow for a typical nucleophilic aromatic substitution reaction.

Safe Handling and Storage
Always handle 1-fluoro-3-nitrobenzene in a well-ventilated area, preferably within a

chemical fume hood.

Avoid contact with skin and eyes.
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Keep away from sources of ignition as it is a combustible liquid.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Accidental Release and Decontamination
5.1 Spill Response

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

5.2 Decontamination of Glassware

Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone) to remove

the bulk of the 1-fluoro-3-nitrobenzene. Collect the rinsate as halogenated organic waste.

[10]

Detergent Wash: Wash the glassware with a laboratory detergent and hot water.[11][12]

Acid Rinse (Optional): For stubborn residues, an acid rinse with dilute hydrochloric acid can

be used.[12]

Final Rinse: Rinse thoroughly with tap water, followed by a final rinse with deionized water.

[10][11][12]

Disposal Protocols
All waste containing 1-fluoro-3-nitrobenzene must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

6.1 Waste Segregation
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Liquid Waste: Collect all liquid waste containing 1-fluoro-3-nitrobenzene in a dedicated,

labeled container for halogenated organic waste.[13] Do not mix with non-halogenated

solvents or other waste streams.

Solid Waste: Contaminated solid waste (e.g., absorbent materials, gloves, pipette tips)

should be collected in a separate, clearly labeled container for solid hazardous waste.

6.2 Neutralization of Waste (for specialized facilities)

Acidic or basic waste streams should be neutralized before disposal.[14][15][16] This process

should only be carried out by trained personnel in a controlled environment.

6.3 Disposal Workflow Diagram

Waste Collection

Labeling and Storage

Final Disposal

Liquid Halogenated Waste

Label containers clearly

Solid Hazardous Waste

Store in designated area

Arrange for EHS pickup
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Caption: General workflow for the disposal of 1-fluoro-3-nitrobenzene waste.
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Toxicological Information and Metabolic Pathway
The toxicity of 1-fluoro-3-nitrobenzene is primarily due to the metabolic reduction of the nitro

group.[3][4][17] This process can lead to the formation of reactive intermediates that cause

methemoglobinemia. The general metabolic pathway for nitroaromatic compounds involves a

series of reduction steps.

7.1 Generalized Metabolic Pathway

1-Fluoro-3-nitrobenzene

Nitrosobenzene intermediate

Nitroreductases

Phenylhydroxylamine intermediate

Reduction

Aniline derivative Methemoglobinemia

Oxidation of Hemoglobin

Click to download full resolution via product page

Caption: Generalized metabolic pathway of 1-fluoro-3-nitrobenzene leading to toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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